![molecular formula C18H19N3OS B2464737 N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopentanecarboxamide CAS No. 527752-50-7](/img/structure/B2464737.png)
N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopentanecarboxamide
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Overview
Description
“N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopentanecarboxamide” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles . They are known to have diverse biological activities .
Molecular Structure Analysis
The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton .Scientific Research Applications
Antimicrobial Activities : Compounds with structures similar to N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopentanecarboxamide have been synthesized and tested for antimicrobial activity. Only specific derivatives demonstrated activity against Staphylococcus epidermidis, with varying degrees of effectiveness (Ur et al., 2004).
Antituberculosis Activity : Derivatives of this compound have shown potential in antituberculosis activity. The synthesized compounds were evaluated against Mycobacterium tuberculosis, with some derivatives demonstrating significant inhibitory activity (Ulusoy, 2002).
Cancer Research : In the context of cancer research, certain 6-phenylimidazo[2,1-b]thiazole derivatives have been identified as potential FLT3 inhibitors, showing promising activity against human acute myeloid leukemia cell lines (Lin et al., 2015).
Antifungal Activity : Some derivatives have been evaluated for their antifungal properties, showing effectiveness against dermatophyte strains, comparable or even superior to standard treatments (Çapan et al., 1999).
Synthesis and Structural Analysis : Research has also focused on the synthesis and structural analysis of related compounds, exploring their potential in various biological applications (Kamila et al., 2012).
Broad-Spectrum Anthelmintic Activity : Isothiourea derivatives of a related compound have shown broad-spectrum anthelmintic activity, effective against nematodes, cestodes, and trematodes (Brewer et al., 1987).
Antioxidant Properties : Some benzimidazole derivatives related to this compound have been evaluated for their antioxidant properties, showing significant effects on lipid peroxidation in rat liver (Kuş et al., 2004).
Anticonvulsant Activity : Derivatives have also been studied for their potential anticonvulsant properties, with certain compounds showing significant activity against seizures (Cesur & Cesur, 1994).
Anti-Inflammatory Activity : Some derivatives have been evaluated for their anti-inflammatory activity, with certain compounds showing promising results in animal models (Lantos et al., 1984).
Future Directions
Thiazole derivatives, such as “N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopentanecarboxamide”, have potential for further development as therapeutic agents due to their broad spectrum of pharmacological activities . Future research could focus on optimizing these compounds to enhance their efficacy and reduce side effects .
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound may interact with a variety of targets involved in these processes.
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit the growth of tumor cells, suggesting a potential cytotoxic effect .
Biochemical Pathways
These could potentially include pathways involved in inflammation, pain perception, microbial growth, viral replication, diuresis, convulsion, neuroprotection, and tumor growth .
Pharmacokinetics
Thiazole derivatives are generally known to have good bioavailability . They are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can influence the compound’s absorption and distribution in the body.
Result of Action
Given the wide range of biological activities exhibited by thiazole derivatives, the effects could potentially include reduced inflammation, alleviation of pain, inhibition of microbial growth, inhibition of viral replication, increased diuresis, prevention of convulsions, neuroprotection, and inhibition of tumor growth .
Properties
IUPAC Name |
N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3OS/c1-12-11-23-18-20-16(10-21(12)18)13-6-8-15(9-7-13)19-17(22)14-4-2-3-5-14/h6-11,14H,2-5H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHGDVIXJKWEUSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=CN12)C3=CC=C(C=C3)NC(=O)C4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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